Methyl 1-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate

• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol
• IUPAC Name: methyl 1-hydroxy-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C7H7NO4/c1-12-7(10)5-2-3-6(9)8(11)4-5/h2-4,11H,1H3
• InChI Key: JLFRAFOLAMKIKO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C(=O)C=C1)O

Description

Methyl 1-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C7H7NO4 and its molecular weight is 169.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 250 mL round bottom flask containing 2-chloro-5-(methoxycarbonyl)pyridine 1-oxide (2.45 g, 13.06 mmol) was added MeCN (10 mL). The resulting mixture was stirred at 23° C. for 5 min. At this time, trifluoroacetic anhydride (20 mL) was added and the reaction was stirred 1 h. Solid NaHCO3 (25 g) was added to the flask followed by MeOH (100 mL). The solid was filtered awau and the filtrate was concentrated and subjected to silica gel chromatography (80 g ISCO column, 0-5% MeOH in CHCl3) to give methyl 1-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate as a yellow solid.